Cas no 61768-16-9 (1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl-)

1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl- structure
61768-16-9 structure
Product Name:1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl-
CAS No:61768-16-9
MF:C14H14N2
MW:210.274363040924
CID:466870
PubChem ID:12298347
Update Time:2025-04-19

1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl-
    • 2,3,4-trimethyl-9H-pyrido[2,3-b]indole
    • 61768-16-9
    • DTXSID80486005
    • Inchi: 1S/C14H14N2/c1-8-9(2)13-11-6-4-5-7-12(11)16-14(13)15-10(8)3/h4-7H,1-3H3,(H,15,16)
    • InChI Key: PAYFHPZNJZJJRJ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C1=NC(C)=C(C)C=2C

Computed Properties

  • Exact Mass: 210.11582
  • Monoisotopic Mass: 210.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 24.39
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